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Compound of Interest

Compound Name: Hydroxylamine sulfate

Cat. No.: B7799304 Get Quote

Hydroxylamine Sulfate: A Technical Guide to
Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

Hydroxylamine sulfate is a powerful reducing agent used in various laboratory and industrial

applications, including organic synthesis, photography, and the production of polymers.

However, its utility is matched by significant health and safety hazards. This guide provides an

in-depth overview of the safety data and handling precautions necessary for the safe use of

this compound in a professional research environment.

Section 1: Hazard Identification and Classification
Hydroxylamine sulfate [(NH₃OH)₂SO₄] is classified as a hazardous substance under the

Globally Harmonized System (GHS). It is crucial to understand its multifaceted hazard profile

before handling.

Primary Hazards: The compound is corrosive to metals, harmful if swallowed or in contact

with skin, causes severe skin and eye irritation, and may cause an allergic skin reaction.[1]

[2][3]

Chronic Health Effects: It is suspected of causing cancer (Carcinogenicity Category 2) and

may cause damage to organs, particularly the blood, through prolonged or repeated
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exposure (STOT RE Category 2).[1][2][4]

Environmental Hazards: It is very toxic to aquatic life with long-lasting effects.[1][5]

GHS Hazard Statements: H290, H302+H312, H315, H317, H319, H351, H373, H410.[1][2]

Section 2: Quantitative Toxicity and
Physicochemical Data
Quantitative data provides a clearer perspective on the substance's properties and acute

toxicity. This information is essential for risk assessments.

Property Value Source(s)

Molecular Formula (NH₃OH)₂SO₄ / H₈N₂O₆S [2][6]

Molar Mass 164.1 g/mol [6]

Appearance
Colorless to white crystalline

solid
[7]

Melting Point
Decomposes at ~170°C

(338°F)
[7]

LD50 Oral (Rat) 842 mg/kg [3][4]

LD50 Dermal (Rabbit) 1500 - 2000 mg/kg [4][8]

Aquatic Toxicity (Fish, LC50) 3.2 - 7.3 mg/L / 96h [9]

Aquatic Toxicity (Algae, EC50) 0.72 mg/L / 72h [5][9]

Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to minimize exposure and

ensure safety.

Engineering Controls:
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Ventilation: Always handle hydroxylamine sulfate within a certified chemical fume hood to

prevent inhalation of dust.[4][10] Local exhaust ventilation is critical.[10]

Grounding: Use proper grounding procedures for containers and receiving equipment to

avoid static electricity discharge.[2][10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][6]

Hand Protection: Wear chemically resistant gloves, such as Butyl or Nitrile rubber.[7] Always

inspect gloves prior to use.

Body Protection: A lab coat or a chemical-resistant apron is required. For large-scale

operations or spill response, a full chemical suit may be necessary.[11][12]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved respirator with appropriate cartridges must be worn.[12]

Storage Requirements:

Store in a cool, dry, well-ventilated area, away from heat sources and incompatible materials.

[11]

Keep containers tightly sealed to prevent contact with moisture, as it is hygroscopic.[9][11]

Store in original, corrosive-resistant containers.[2][6] Do not store in metal containers.

Store away from strong oxidizing agents, bases, metals, and metal salts.[7][8]

Section 4: Emergency Procedures and Experimental
Protocols
Rapid and correct response during an emergency is critical. All personnel must be trained on

these procedures.

First Aid Measures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes, lifting the upper and lower eyelids.[7][11] Remove contact lenses if possible. Seek

immediate medical attention.[7][13]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with plenty of soap and water.[7][13] Seek immediate medical attention.[7]

Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.

Seek immediate medical attention.[7][11]

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water. Seek immediate

medical attention.[2][11]

Experimental Protocol: Spill Cleanup

This protocol outlines the steps for managing a minor spill (<5g) of solid hydroxylamine
sulfate in a laboratory setting. For major spills, evacuate the area and contact emergency

services.[11]

Evacuate and Secure: Immediately alert others in the area and evacuate non-essential

personnel. Secure and control access to the spill area.[7]

Don PPE: Wear appropriate PPE, including a respirator, chemical-resistant gloves, safety

goggles, a face shield, and a lab coat or suit.[11]

Contain Spill: Prevent the powder from becoming airborne. Do not use water directly on the

spill.[7] Cover the spill with a dry, inert absorbent material like sand or vermiculite.[11]

Collect Material: Using non-sparking tools, carefully sweep or scoop the material into a

suitable, labeled container for hazardous waste disposal.[7][11] Avoid generating dust.[11]

Decontaminate Area: Once the solid is removed, decontaminate the spill area with a suitable

neutralizing agent (consult your institution's safety office for recommendations) or soap and

water, being careful to prevent runoff into drains.[11]

Dispose of Waste: All contaminated materials, including PPE, must be sealed in a labeled

hazardous waste container for disposal according to institutional and local regulations.[7][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://cameochemicals.noaa.gov/chemical/3633
https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://cameochemicals.noaa.gov/chemical/3633
https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-HYDROXYLAMINE-SULPHATE-CASNO-10039-54-04135-EN.aspx
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://www.benchchem.com/product/b7799304?utm_src=pdf-body
https://www.benchchem.com/product/b7799304?utm_src=pdf-body
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Report: Report the incident to the laboratory supervisor and the institutional safety office.

Section 5: Visualized Safety Workflows
The following diagrams illustrate key logical workflows for handling and responding to incidents

involving hydroxylamine sulfate.

Standard Laboratory Handling Workflow

1. Risk Assessment & Protocol Review

2. Don Required PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Work Area
(Fume Hood, Spill Kit Ready)

4. Weigh & Handle Chemical

5. Clean Equipment & Work Area

6. Return to Secure Storage

7. Dispose of Contaminated Waste

Click to download full resolution via product page

Caption: A logical workflow for the routine handling of hydroxylamine sulfate in a research

setting.
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Emergency Response Logic for Skin/Eye Exposure

Exposure
Occurs

Alert Others
& Call for Help

Use Emergency
Shower/Eyewash

(15+ minutes)

Provide SDS to
First Responders

Remove Contaminated
Clothing

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision and action flow for responding to personal exposure to hydroxylamine
sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pentachemicals.eu [pentachemicals.eu]

2. lobachemie.com [lobachemie.com]

3. senturyreagents.com [senturyreagents.com]

4. chemicalbook.com [chemicalbook.com]

5. spectrumchemical.com [spectrumchemical.com]

6. valudor.com [valudor.com]

7. nj.gov [nj.gov]

8. echemi.com [echemi.com]

9. fishersci.com [fishersci.com]

10. oxfordlabfinechem.com [oxfordlabfinechem.com]

11. sdfine.com [sdfine.com]

12. giantchemsolutions.com [giantchemsolutions.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7799304?utm_src=pdf-body-img
https://www.benchchem.com/product/b7799304?utm_src=pdf-body
https://www.benchchem.com/product/b7799304?utm_src=pdf-body
https://www.benchchem.com/product/b7799304?utm_src=pdf-custom-synthesis
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Hydroxylamine%20sulfate_0592_2.0.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-HYDROXYLAMINE-SULPHATE-CASNO-10039-54-04135-EN.aspx
https://www.senturyreagents.com/msds/hydroxylamine_sulfate_solution.pdf
https://www.chemicalbook.com/msds/hydroxylamine-sulfate.pdf
https://www.spectrumchemical.com/media/sds/H2357_AGHS.PDF
https://www.valudor.com/wp-content/uploads/2025/04/Hydroxylamine-Sulfate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1020.pdf
https://www.echemi.com/sds/hydroxylamine-sulfate-cas-no-10039-54-0-pd1804111001.html
https://www.fishersci.com/store/msds?partNumber=H331500&productDescription=HYDROXYLAMINE+SULFATE+CR+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(H-04753)%20HYDROXYLAMINE%20SULPHATE%2099%20AR.pdf
https://sdfine.com/media/catalog/product/attachment/20328MSDS.pdf
https://giantchemsolutions.com/wp-content/uploads/2022/11/MSDS-HYDROXYLAMINE-SULPHATE-97-Extra-Pure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. HYDROXYLAMINE SULFATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Hydroxylamine sulfate safety data sheet (SDS) and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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